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Compound of Interest |

Compound Name: 1-Bromo-2-methoxybutane
CAS No.: 24618-34-6
Cat. No.: B2419128
Get Quote
. J

1-Bromo-2-methoxybutane is a bifunctional organic compound featuring both an alkyl halide
and an ether group. This unique structural arrangement makes it a valuable intermediate in a
variety of organic syntheses, particularly in the development of pharmaceutical and
agrochemical compounds.[1] Its reactivity is primarily dictated by the primary bromine atom,
which serves as an excellent leaving group in nucleophilic substitution reactions, and the
methoxy group, which influences the molecule's polarity, solubility, and steric profile.[1]

For researchers, drug development professionals, and synthetic chemists, a thorough
understanding of the physical properties of 1-Bromo-2-methoxybutane is paramount. These
properties not only govern its behavior in reaction media and purification processes but also
dictate the necessary conditions for its safe handling and storage. This guide provides a
detailed examination of its core physical characteristics, supported by established scientific
principles and detailed protocols for their experimental determination.

Molecular Structure and Physicochemical Identifiers

The logical starting point for understanding the physical properties of a compound is its
molecular structure. 1-Bromo-2-methoxybutane possesses a chiral center at the second
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carbon, meaning it can exist as (R) and (S) enantiomers.

Setup: Place 0.5 mL sample & stir bar
in test tube. Position thermometer
1 cm above liquid.

l

Heating: Place tube in heating block.
Heat gently while stirring.

l

Observation: Observe reflux ring
(vapor condensing on tube wall).

l

Equilibrium: Align thermometer bulb
with the top of the reflux ring.

l

Measurement: Record the stable
temperature. This is the boiling point.

l

Cooldown: Stop heating and allow
the apparatus to cool completely.

Click to download full resolution via product page
Caption: Workflow for Micro-Reflux Boiling Point Determination.

Detailed Protocol:

e Apparatus Setup: Add approximately 0.5 mL of 1-Bromo-2-methoxybutane and a small
magnetic stir bar to a 10x75 mm test tube. Clamp the test tube securely in a heating block on
a stirrer/hotplate. 2. Thermometer Placement: Clamp a thermometer so that its bulb is
positioned about 1 cm above the surface of the liquid. [2]3. Heating: Turn on the stirrer to
ensure gentle, even heating. Begin heating the block slowly.
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» Observe Reflux: Watch for the formation of a "reflux ring"—a ring of condensing vapor on the
inner wall of the test tube. This indicates that the liquid is boiling and its vapor is condensing.
[2]5. Temperature Measurement: Carefully adjust the thermometer's height so the bulb is
level with the top of the reflux ring. The temperature reading should stabilize. Record this
stable temperature as the observed boiling point. 6. Completion: Once a stable reading is
obtained, turn off the heat and allow the apparatus to cool down completely before

disassembly.

Density Determination (Pycnometer or Volumetric
Method)

Density is an intrinsic property that relates a substance's mass to the volume it occupies. This
protocol uses standard laboratory equipment to determine this value accurately. [3][4]
Causality: By precisely measuring the mass of a known volume of the liquid, the density can be
calculated. Using an analytical balance and calibrated glassware minimizes measurement
errors, ensuring the trustworthiness of the result. [4]
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Preparation: Clean prism surfaces
with ethanol. Calibrate with

Step 1: Tare a clean, dry distilled water (n_D = 1.3330 at 20°C).
10 mL graduated cylinder on an
analytical balance. Record mass M1. i
i Sample Application: Place 2-3 drops
of 1-Bromo-2-methoxybutane
Step 2: Add 5-10 mL of onto the lower prism.
1-Bromo-2-methoxybutane to the
cylinder. Record the exact volume V. i
i Measurement: Close prisms, turn on light.
Adjust coarse knob until light/dark
Step 3: Weigh the cylinder with boundary is visible.
the liquid. Record the new mass M2. i
i Refinement: Adjust fine knob to sharpen

the boundary. Use dispersion corrector to
remove color fringes.

i

Step 4: Calculate mass of liquid:
M_liquid = M2 - M1.

'

_ Reading: Align the sharp boundary
Step 5: Calculate Density: with the center of the crosshairs.
p = M_liquid / V. Read the refractive index from the scale.
Step 6: Repeat 2x for precision Cleanup: Clean prisms thoroughly
and report the average density. with solvent after measurement.

Click to download full resolution via product page
Caption: Workflow for Refractive Index Measurement.

Detailed Protocol:

e Preparation and Calibration: Turn on the Abbe refractometer and ensure the circulating water
bath is set to a constant temperature (typically 20.0 °C). Clean the surfaces of the upper and
lower prisms using a soft lens tissue moistened with ethanol or acetone, then dry with a
clean tissue. C[5]alibrate the instrument by measuring the refractive index of distilled water; it

should read 1.3330 at 20 °C.
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o Sample Application: Open the hinged prism assembly. Using a clean pipette, place 2-3 drops
of 1-Bromo-2-methoxybutane onto the center of the lower prism. 3[6]. Close and llluminate:
Gently close the prisms and lock them. Position the light source to illuminate the prisms.

e Initial Adjustment: Look into the eyepiece and turn the coarse adjustment knob until the field
of view shows a distinct boundary between light and dark regions.

o Fine Adjustment: Rotate the fine adjustment knob to bring the boundary into sharp focus. If
there is a colored fringe along the boundary, turn the dispersion correction knob until the
boundary is a sharp, achromatic line.

e Final Reading: Turn the adjustment knob to place the sharp boundary line exactly on the
center of the crosshairs in the eyepiece. Press the button to display the reading and record
the refractive index to four decimal places.

o Cleanup: Immediately after the measurement, open the prisms and clean both surfaces
thoroughly with a soft tissue and an appropriate solvent.

Safety and Handling

Based on GHS classifications, 1-Bromo-2-methoxybutane is a hazardous chemical that
requires careful handling in a well-ventilated fume hood.

[7]* Physical Hazards:

e H226: Flammable liquid and vapor. K[7]eep away from heat, sparks, open flames, and other
ignition sources. Use explosion-proof equipment. *[8] Health Hazards:

e H315: Causes skin irritation. [7] * H319: Causes serious eye irritation. [7] * H335: May cause
respiratory irritation. *[7] Recommended Personal Protective Equipment (PPE):

o Wear protective gloves (e.g., nitrile), a flame-retardant lab coat, and chemical safety goggles
or a face shield. *[8] First Aid Measures:

» Skin Contact: Immediately remove contaminated clothing. Rinse skin with plenty of water for
at least 15 minutes.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention. [9] * Inhalation:
Move the person to fresh air and keep them comfortable for breathing. Call a poison center
or doctor if you feel unwell. [9] * Ingestion: Do NOT induce vomiting. Rinse mouth with water
and seek immediate medical attention.
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Conclusion

1-Bromo-2-methoxybutane is a key building block in modern organic synthesis. While
comprehensive experimental data on its physical properties are not readily available in the
literature, reliable computational estimates provide a strong foundation for its use. The detailed
experimental protocols provided in this guide empower researchers to determine its boiling
point, density, and refractive index with high confidence, ensuring both the purity of their
material and the integrity of their scientific outcomes. Adherence to strict safety protocols is
essential when handling this flammable and irritant compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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